Aestivophoenin C
Overview
Description
Aestivophoenin C is a natural product found in Kitasatospora purpeofusca with data available.
Scientific Research Applications
Antioxidant Effects
Aestivophoenin C exhibits notable antioxidant properties. A study highlighted its role in mitigating oxidative stress in a model involving apolipoprotein E deficient (apoE-/-) mice, demonstrating its potential in managing conditions associated with oxidative damage (Sádaba et al., 2008).
Anticancer Potential
This compound has been identified as having potent anticancer effects. Research on HepG2 cells, a human hepatocellular carcinoma cell line, revealed that this compound affects multiple proteins associated with oxidative stress, cell cycle arrest, and antimetastasis, indicating its diverse impact on cancer cells (Lu et al., 2007).
Nanoparticle Formulation for Cancer Therapy
Innovations in nanoparticle formulations have enhanced the delivery and efficacy of this compound in cancer treatment. Studies involving monoolein-based lyotropic liquid crystalline nanoparticles indicate improved water solubility and enhanced anticancer use of this compound, particularly in breast cancer cells (Freag et al., 2016).
Neuroprotective Properties
Research has identified this compound as a promising agent in neuroprotection. It has been isolated as a compound with potential in preventing brain ischemia injury, indicating its role in protecting neuronal cells against glutamate toxicity and oxidative stress (Kim et al., 1999).
Immunomodulatory Effects
This compound demonstrates significant immunomodulatory activity. For instance, it induces the production of tumor necrosis factor (TNF) in mice, showing its potential in modulating immune responses against cancerous cells (Sheng, 2003).
Effect on Angiogenesis
This compound has been evaluated for its anti-angiogenic effects, revealing its capacity to inhibit endothelial cell proliferation and certain steps in the angiogenic process, which is crucial in tumor growth and metastasis (Cárdenas et al., 2006).
Endoplasmic Reticulum Stress-Induced Apoptosis in Cancer Cells
Studies show that this compound induces endoplasmic reticulum stress-dependent apoptosis in colorectal cancer cells, highlighting its potential as a therapeutic agent in the treatment of colorectal cancer (Cheng & Dong, 2018).
properties
Molecular Formula |
C29H36N2O6 |
|---|---|
Molecular Weight |
508.6 g/mol |
IUPAC Name |
[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl] 5,9-bis(3-methylbut-2-enyl)-10H-phenazine-1-carboxylate |
InChI |
InChI=1S/C29H36N2O6/c1-16(2)12-13-19-8-6-10-21-23(19)30-24-20(9-7-11-22(24)31(21)15-14-17(3)4)28(35)37-29-27(34)26(33)25(32)18(5)36-29/h6-12,14,18,25-27,29-30,32-34H,13,15H2,1-5H3/t18-,25-,26+,27+,29-/m0/s1 |
InChI Key |
OPIGTSQJZVNRJD-NPTYGGMKSA-N |
Isomeric SMILES |
C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)OC(=O)C2=C3C(=CC=C2)N(C4=CC=CC(=C4N3)CC=C(C)C)CC=C(C)C)O)O)O |
Canonical SMILES |
CC1C(C(C(C(O1)OC(=O)C2=C3C(=CC=C2)N(C4=CC=CC(=C4N3)CC=C(C)C)CC=C(C)C)O)O)O |
synonyms |
aestivophoenin C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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